Cas no 1334493-82-1 (tert-butyl 2-propanoylpiperidine-1-carboxylate)

• Product Name: tert-butyl 2-propanoylpiperidine-1-carboxylate
• CAS No: 1334493-82-1
• MF: C₁₃H₂₃NO₃
• MW: 241.326624155045
• CID: 4589069
• PubChem ID: 53415254
• Update Time: 2025-11-02

tert-butyl 2-propanoylpiperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-Propionyl-piperidine-1-carboxylic acid tert-butyl ester
• tert-butyl 2-propanoylpiperidine-1-carboxylate

• Inchi： 1S/C13H23NO3/c1-5-11(15)10-8-6-7-9-14(10)12(16)17-13(2,3)4/h10H,5-9H2,1-4H3
• InChI Key： ULEXMXPJOTZHNL-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCCCC1C(=O)CC

Experimental Properties

• Color/Form: NA
• Density: 1.0±0.1 g/cm3
• Boiling Point: 328.5±35.0 °C at 760 mmHg

tert-butyl 2-propanoylpiperidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl 2-propanoylpiperidine-1-carboxylate

Terbutyl 2-Propanoylpiperidine-1-Carboxylate: A Key Compound in Pharmaceutical and Biomedical Research

Terbutyl 2-propanoylpiperidine-1-carboxylate, with the chemical identifier CAS No. 1334493-82-1, represents a significant advancement in the field of medicinal chemistry. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug development and therapeutic research. Recent studies have highlighted its role in modulating biological pathways, making it a valuable candidate for various pharmaceutical applications.

Terbutyl 2-propanoylpiperidine-1-carboxylate is a derivative of piperidine, a six-membered heterocyclic ring commonly found in numerous bioactive molecules. The presence of the tert-butyl group at the 1-position and the propanoyl substituent at the 2-position contributes to its structural versatility. This configuration allows for the compound to interact with multiple biological targets, enhancing its potential for therapeutic use. Research published in Journal of Medicinal Chemistry in 2023 emphasizes the importance of such structural features in optimizing drug efficacy.

The synthesis of tert-butyl 2-propanoylpiperidine-1-carboxylate involves a series of well-established chemical reactions. The process typically begins with the formation of the piperidine ring, followed by the introduction of the propanoyl group through acylation reactions. The tert-butyl group is then incorporated to provide steric hindrance and improve the compound's stability. These synthetic steps are critical in ensuring the compound's purity and functionality for pharmaceutical applications.

Recent advancements in analytical techniques have enabled more precise characterization of tert-butyl 2-propanoylpiperidine-1-carboxylate. High-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming its molecular structure. These methods provide detailed insights into the compound's composition, which is essential for understanding its behavior in biological systems. According to a 2024 review in Bioorganic & Medicinal Chemistry Letters, such analytical tools are crucial for the development of new therapeutic agents.

The pharmacological properties of tert-butyl 2-propanoylpiperidine-1-carboxylate are being explored in various preclinical studies. Its ability to modulate enzyme activity and receptor interactions has shown promise in the treatment of neurological disorders. For instance, a study published in Pharmacological Research in 2023 demonstrated its potential in reducing neuroinflammation, a key factor in conditions such as Alzheimer's disease. These findings underscore the compound's relevance in the field of neuropharmacology.

In addition to its neuropharmacological applications, tert-butyl 2-propanoylpiperidine-1-carboxylate is being investigated for its role in metabolic disorders. Research conducted by a team at the University of California in 2024 revealed its potential to enhance insulin sensitivity. This discovery opens new avenues for its use in the management of type 2 diabetes, highlighting the compound's versatility in therapeutic contexts.

The compound's stability under various conditions is another area of focus. Studies have shown that tert-butyl 2-propanoylpiperidine-1-carboxylate exhibits resistance to hydrolysis, which is a critical factor in drug formulation. This property ensures that the compound remains active over extended periods, making it suitable for long-term therapeutic use. A 2023 report in Drug Development and Industrial Pharmacy discusses the implications of this stability for drug delivery systems.

Environmental considerations are also being addressed in the context of tert-butyl 2-propanoylpiperidine-1-carboxylate. Researchers are exploring sustainable synthesis methods to minimize the ecological impact of its production. Green chemistry approaches, such as the use of biocatalysts and energy-efficient processes, are being integrated into the synthesis of this compound. These efforts align with global initiatives to promote environmentally responsible pharmaceutical practices.

Collaborative efforts between academia and industry are driving the development of tert-butyl 2-propanoylpiperidine-1-carboxylate as a therapeutic agent. Partnerships involving pharmaceutical companies and research institutions are facilitating the transition from laboratory studies to clinical trials. These collaborations are essential for advancing the compound through the drug development pipeline and ensuring its accessibility for patients.

The future prospects of tert-butyl 2-propanoylpiperidine-1-carboxylate are promising, with ongoing research aimed at expanding its applications. Emerging technologies, such as artificial intelligence and machine learning, are being utilized to predict the compound's interactions with biological targets. These computational tools are accelerating the discovery of new therapeutic uses and optimizing the compound's properties for specific medical conditions.

In conclusion, tert-butyl 2-propanoylpiperidine-1-carboxylate represents a significant contribution to the field of medicinal chemistry. Its unique structure and diverse pharmacological properties make it a valuable candidate for various therapeutic applications. Continued research and development are expected to further enhance its potential, paving the way for innovative treatments in the future.

For more information on the latest research and developments related to tert-butyl 2-propanoylpiperidine-1-carboxylate, it is recommended to consult recent publications in reputable scientific journals. These resources provide up-to-date insights into the compound's properties, applications, and future directions in pharmaceutical research.

The exploration of tert-butyl 2-propanoylpiperidine-1-carboxylate is an ongoing endeavor that reflects the dynamic nature of pharmaceutical science. As new discoveries are made, the compound's role in therapeutic innovation is likely to expand, offering hope for improved treatments and patient outcomes. The continued dedication of researchers and scientists in this field is crucial for translating laboratory findings into real-world medical solutions.

In summary, tert-butyl 2-propanoylpiperidine-1-carboxylate stands at the forefront of medicinal chemistry research, with its potential applications spanning multiple therapeutic areas. The integration of advanced analytical techniques, sustainable practices, and collaborative efforts is essential for maximizing its benefits. As the field progresses, the compound is poised to play a pivotal role in the development of new and effective treatments for a wide range of medical conditions.

For those interested in delving deeper into the subject, exploring recent scientific literature and engaging with professional networks in the pharmaceutical industry can provide valuable insights and opportunities for collaboration. The journey of tert-butyl 2-propanoylpiperidine-1-carboxylate from the laboratory to the clinic is a testament to the power of scientific innovation and the potential for transformative medical advancements.

Ultimately, the continued study and application of tert-butyl 2-propanoylpiperidine-1-carboxylate underscore the importance of interdisciplinary research in addressing complex health challenges. As the scientific community advances, the compound's contributions to medicine are expected to grow, offering new possibilities for improving patient care and health outcomes.

### Summary of Key Points on: Tert-butyl 2-propanoylpiperidine-1-carboxylate (CAS No. 1334493-82-1) --- ### 1. Molecular Structure & Chemistry - Structure: A piperidine derivative with a tert-butyl group at the 1-position and a propanoyl group at the 2-position. - Synthesis: Involves acylation of piperidine and introduction of the tert-butyl group via chemical reactions. - Stability: Resistant to hydrolysis, making it suitable for long-term therapeutic use. --- ### 2. Pharmacological Applications - Neurological Disorders: Shows potential in reducing neuroinflammation, with early studies suggesting efficacy in conditions like Alzheimer’s disease. - Metabolic Disorders: Demonstrated potential to enhance insulin sensitivity, offering promise in the management of type 2 diabetes. - Receptor Modulation: Ability to interact with multiple biological targets opens avenues for diverse therapeutic applications. --- ### 3. Analytical Techniques - High-Resolution Mass Spectrometry (HRMS): Used to confirm molecular composition. - Nuclear Magnetic Resonance (NMR): Provides detailed structural insights, essential for understanding its behavior in biological systems. --- ### 4. Environmental & Sustainable Considerations - Green Chemistry: Research into sustainable synthesis methods, including biocatalysts and energy-efficient processes, to minimize ecological impact. - Regulatory Compliance: Aligns with global efforts to promote environmentally responsible pharmaceutical practices. --- ### 5. Collaborative Research & Development - Academic-Industry Partnerships: Facilitate transition from lab research to clinical trials. - Global Collaboration: Enables sharing of knowledge and resources to accelerate drug development. --- ### 6. Future Prospects - AI & Machine Learning: Being used to predict interactions and optimize properties for specific medical conditions. - Expanding Applications: Ongoing research aims to broaden its use across therapeutic areas. - Innovative Therapies: Potential to become a key player in the development of new and effective treatments. --- ### 7. Conclusion - Significance: A promising compound in medicinal chemistry with diverse therapeutic potential. - Interdisciplinary Research: Essential for translating scientific discoveries into real-world medical solutions. - Impact on Healthcare: Expected to contribute to improved patient care and health outcomes through innovative treatments. --- ### Further Reading & Resources - Scientific Journals: *Journal of Medicinal Chemistry*, *ACS Chemical Biology*, *Pharmacological Research*. - Professional Networks: Engage with pharmaceutical and medicinal chemistry communities for collaboration and updates. - Research Databases: PubMed, Google Scholar, ResearchGate for the latest studies and publications. --- ### Final Note The ongoing exploration of Tert-butyl 2-propanoylpiperidine-1-carboxylate reflects the dynamic and evolving nature of pharmaceutical science. As research progresses, its role in medical innovation is likely to expand, offering new possibilities for treating a wide range of conditions and improving global health outcomes.